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Introduction

N-Propylaniline, an N-alkylated aromatic amine, is a significant chemical intermediate with
growing importance in the fields of synthetic organic chemistry, materials science, and
pharmacology. Its structural characteristics, featuring a propyl group attached to the nitrogen
atom of an aniline moiety, confer specific physicochemical properties that make it a versatile
building block for the synthesis of a wide array of more complex molecules. This technical
guide provides a comprehensive overview of the core properties, synthesis, and analysis of N-
Propylaniline, with a particular focus on its relevance to drug discovery and development.
Detailed experimental protocols and an exploration of its derivatives' biological activities are
presented to support researchers in their scientific endeavors.

Core Properties of N-Propylaniline

The fundamental physical and chemical properties of N-Propylaniline (CAS Number: 622-80-
0) are summarized in the tables below. These properties are crucial for its handling, storage,
and application in various chemical reactions.[1][2]

Table 1: General and Physical Properties of N-
Propylaniline
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Property Value
CAS Number 622-80-0[1]
Molecular Formula CoH13N[1]

Molecular Weight 135.21 g/mol [1]

Appearance Colorless to pale yellow liquid
Boiling Point 220-222 °C

Melting Point -15°C

Density 0.952 g/cm?

Refractive Index (n_D"20) 1.543

Flash Point 91°C

pKa 5.64

ble 2: S :  N-F lanili

Spectroscopic Data

Key Features

1H NMR (CDCls)

4 ~0.95 (t, 3H, CHs), ~1.60 (m, 2H, CH2), ~3.05
(t, 2H, N-CH2), ~3.60 (s, 1H, NH), ~6.60-7.20
(m, 5H, Ar-H)[3]

13C NMR (CDCls)

& ~11.7 (CHs), ~22.9 (CHz), ~45.9 (N-CH2),
~112.8 (Ar-C), ~117.1 (Ar-C), ~129.2 (Ar-C),
~148.5 (Ar-C)

GC-MS

Molecular ion (M*) at m/z = 135. Key fragments
at m/z = 106 ([M-CzHs]*), 93 ([M-CsHe]*), 77
([CeHs])[41[5]

Synthesis and Purification of N-Propylaniline

The synthesis of N-Propylaniline can be achieved through several methods, with the most

common being the N-alkylation of aniline.
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Experimental Protocol: Synthesis of N-Propylaniline via
N-Alkylation of Aniline with 1-Bromopropane

This protocol describes a common laboratory-scale synthesis of N-Propylaniline.
Materials:

e Aniline

e 1-Bromopropane

o Potassium carbonate (K2CQOs), anhydrous

e Acetone

 Diethyl ether

o Saturated sodium bicarbonate solution

e Brine

e Anhydrous magnesium sulfate (MgSQOa)

Procedure:

To a solution of aniline (1.0 eq) in acetone, add anhydrous potassium carbonate (1.5 eq).

 Stir the suspension vigorously and add 1-bromopropane (1.1 eq) dropwise at room
temperature.

« After the addition is complete, heat the reaction mixture to reflux and monitor the reaction
progress by thin-layer chromatography (TLC).

e Upon completion, cool the reaction mixture to room temperature and filter off the inorganic
salts.

o Concentrate the filtrate under reduced pressure to remove the acetone.
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» Dissolve the residue in diethyl ether and wash with saturated sodium bicarbonate solution,
followed by brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain the crude N-Propylaniline.

Workflow for the Synthesis of N-Propylaniline
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Synthesis of N-Propylaniline
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Aniline 1-Bromopropane K2CO3 (Base)
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Crude N-Propylaniline
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Controlled Monobromination of N-Propylaniline

N-Propylaniline

Acetylation
(Acetic Anhydride)

N-Acetyl-N-propylaniline

Bromination
(Br2, Acetic Acid)

Bromo-N-acetyl-N-propylaniline

Hydrolysis
(Acid or Base)

p-Bromo-N-propylaniline
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Mechanism of Action of N-Propylaniline Derivatives in Overcoming MDR
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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